Cas no 1805325-98-7 (3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805325-98-7
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 4928499
• Update Time: 2025-06-10

3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F2N3O/c9-8(10)7-6(12)4(2-11)1-5(3-14)13-7/h1,3,8H,12H2
• InChI Key： ABNXIJCZTHKHTD-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(C=O)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8

Additional information on 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde

Recent Advances in the Synthesis and Applications of 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805325-98-7)

The compound 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805325-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a compound of considerable interest for both academic and industrial researchers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde as a key building block to introduce the difluoromethyl group, which significantly enhanced the binding affinity and metabolic stability of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity compared to previous generations of BTK inhibitors, underscoring the importance of this compound in drug discovery.

In addition to its role in kinase inhibitor development, recent research has explored the antimicrobial properties of derivatives synthesized from this aldehyde. A team from the University of Cambridge published findings in ACS Infectious Diseases showcasing the compound's efficacy against multidrug-resistant bacterial strains. By modifying the amino and cyano groups, the researchers developed a series of pyridine-based antimicrobials with broad-spectrum activity, including against Staphylococcus aureus and Pseudomonas aeruginosa. The study attributed the enhanced activity to the electron-withdrawing effects of the difluoromethyl group, which improved membrane permeability.

Another notable application of 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde lies in the field of chemical biology, where it has been employed as a fluorescent probe for detecting reactive oxygen species (ROS). A 2024 publication in Chemical Communications detailed the design of a ratiometric fluorescent sensor based on this compound. The sensor exhibited high selectivity for hydrogen peroxide and superoxide anions, with a detection limit in the nanomolar range. This innovation opens new avenues for real-time monitoring of oxidative stress in cellular systems.

The synthesis of 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde has also seen recent advancements. A group at MIT developed a more efficient, one-pot synthesis route that reduced the number of steps from five to three, while maintaining a high yield of 85%. This methodological improvement, published in Organic Process Research & Development, addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for large-scale applications.

Looking forward, the versatility of 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-carboxaldehyde suggests it will continue to play a pivotal role in medicinal chemistry and chemical biology. Current research efforts are focused on expanding its applications in targeted drug delivery systems and as a scaffold for covalent inhibitors. With its unique chemical properties and demonstrated efficacy in multiple domains, this compound represents an exciting area of ongoing investigation in the pharmaceutical and biotechnology sectors.